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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Allono-1,4-lactone and its

relationship with L-allonic acid. Due to the limited availability of detailed experimental data and

specific biological studies on these particular molecules in publicly accessible literature, this

document focuses on their fundamental chemistry, established principles of related

compounds, and general methodologies applicable to their study.

Core Concepts: Chemical Structures and Properties
L-Allonic acid is a sugar acid, an aldonic acid to be precise, which is a derivative of the aldose

sugar, L-allose. L-Allono-1,4-lactone is the γ-lactone of L-allonic acid, formed through the

intramolecular esterification between the carboxylic acid group at C1 and the hydroxyl group at

C4.[1][2] This reversible relationship is a key characteristic of many aldonic acids.[3]

Table 1: Physicochemical Properties

Property L-Allono-1,4-lactone L-Allonic Acid

Synonyms L-Allonic acid gamma-lactone L-Allonic acid

CAS Number 78184-43-7[1] 740753-96-2[4]

Molecular Formula C₆H₁₀O₆[5] C₆H₁₂O₇[4][6]

Molecular Weight 178.14 g/mol [5] 196.16 g/mol [6]
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Note: Experimental physical properties such as melting point, boiling point, and solubility for L-
Allono-1,4-lactone and L-allonic acid are not widely reported in the available literature.

The Interconversion Relationship: Lactonization and
Hydrolysis
The equilibrium between L-allonic acid and L-Allono-1,4-lactone is a dynamic process

influenced by environmental conditions, primarily pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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